molecular formula C19H16N2O4S B2896196 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide CAS No. 1797728-08-5

2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide

Cat. No. B2896196
CAS RN: 1797728-08-5
M. Wt: 368.41
InChI Key: YKFQPHHHGOEHPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .

Scientific Research Applications

  • Heterocyclic Compound Synthesis and Properties :

    • A study focused on the silylation of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes, leading to the formation of silaheterocyclic benzoxazasiloles and cyclic benzodioxazasilepines. These compounds were found to be hydrolyzed to form silanols, indicating potential applications in organic synthesis and materials science (Lazareva et al., 2017).
  • Dynamic NMR Properties :

    • Research on the synthesis of 2-(benzylideneamino)-N-[(R)-2-hydroxy-2-methyl-1-phenylpropyl] acetamide revealed interesting dynamic NMR properties. This suggests its potential use in advanced NMR studies and possibly in the development of novel materials or pharmaceuticals (Samimi et al., 2010).
  • Anti-inflammatory Agents :

    • A series of novel acetamide derivatives were synthesized and evaluated for anti-inflammatory activity, showing promising results in both in vitro and in vivo models. This indicates the compound's potential application in developing new anti-inflammatory drugs (Nikalje et al., 2015).
  • Antitumor Activity :

    • The synthesis and evaluation of new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings showed considerable anticancer activity against certain cancer cell lines. This highlights its potential application in cancer research and drug development (Yurttaş et al., 2015).
  • Bioactivity Against Bacteria and Algae :

    • The synthesis of novel types of 2-(1,2-benzisothiazol-3-yloxy)-N-(1-aryl-3-cyanopyrazol-5-yl)-acetamides demonstrated good bioactivity against heterotrophic bacteria and marine chlorella. This suggests potential applications in microbiology and biochemistry (Yu et al., 2020).
  • Antimicrobial and Anti-inflammatory Activities :

    • Research on the synthesis of 2-(N1-Substituted hydrazino)-N-[4-(5-methyl-benzoxazol-2-yl)-phenyl]-acetamide showed significant decrease in paw volume in anti-inflammatory tests, although antimicrobial activities were not notable at certain concentrations (Thomas et al., 2009).
  • Synthesis and Characterization of Arylidene Compounds :

    • The synthesis of new arylidene compounds from 2-iminothiazolidine -4-one, including the preparation of 2-chloro-N-(4-(6-methyl benzo [d] thiazol-2-yl) phenyl) acetamide, was studied. This research is significant in the field of organic chemistry and drug development (Azeez & Abdullah, 2019).

Safety and Hazards

The safety and hazards associated with “2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide” are not specified in the available sources .

properties

IUPAC Name

2-(1,3-benzodioxol-5-yloxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N2O4S/c1-12-20-16(10-26-12)14-4-2-3-5-15(14)21-19(22)9-23-13-6-7-17-18(8-13)25-11-24-17/h2-8,10H,9,11H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YKFQPHHHGOEHPY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CS1)C2=CC=CC=C2NC(=O)COC3=CC4=C(C=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.